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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

Technical Support Center: AZD5718 Clinical
Research
This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing potential adverse events of AZD5718 in clinical

research.

Troubleshooting Guide: Managing Potential Adverse
Events
This guide is designed to assist investigators in identifying and managing potential adverse

events (AEs) during clinical trials with AZD5718.
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Observed Issue/Question
Potential Cause &

Explanation

Recommended Action &

Monitoring

Headache

Headache has been reported

as a common adverse event in

early-stage clinical trials with

AZD5718 in healthy

volunteers.[1] The exact

mechanism is not defined but

may be related to the

pharmacological action of the

drug.

- Record the severity,

frequency, and duration of the

headache. - Consider standard

over-the-counter analgesics for

symptomatic relief, if

consistent with the study

protocol. - Monitor for any

accompanying symptoms. - If

persistent or severe, a dose

adjustment or interruption may

be considered as per protocol

guidelines.

General Tolerability Issues

(e.g., mild gastrointestinal

discomfort)

While not frequently reported,

individual subject sensitivity

can lead to mild AEs.

- Document all AEs in the case

report form (CRF). - Assess for

any concomitant medications

or conditions that could be

contributing. - For mild events,

continue observation. For

moderate or worsening

symptoms, follow protocol-

specific guidelines for dose

modification or discontinuation.
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Unexpected Laboratory

Abnormalities

As with any investigational

drug, there is a potential for

unforeseen effects on

laboratory parameters.

- Follow the clinical trial

protocol for routine laboratory

monitoring (e.g., liver function

tests, complete blood count,

renal function). - Any clinically

significant abnormalities

should be reported to the

medical monitor and sponsor

immediately. - Repeat testing

to confirm findings. - Correlate

with any clinical signs and

symptoms.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AZD5718 and how might it relate to potential adverse

events?

A1: AZD5718 is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP).[1]

[2] FLAP is essential for the biosynthesis of leukotrienes, which are pro-inflammatory lipid

mediators.[1][3] By inhibiting FLAP, AZD5718 reduces the production of leukotrienes, such as

Leukotriene B4 (LTB4) and Leukotriene E4 (LTE4).[1][2] The anti-inflammatory effects are the

basis for its investigation in diseases like coronary artery disease.[1][3] Potential adverse

events could theoretically be linked to the systemic reduction of these inflammatory mediators,

though clinical data to date has not indicated significant safety concerns.[1][4][5]

Q2: What is the overall safety profile of AZD5718 observed in clinical trials to date?

A2: Based on published data from a first-in-human study in healthy volunteers and a phase 2a

study in patients with recent myocardial infarction, AZD5718 has been generally well tolerated.

[1][4][5] The most frequently reported adverse event in healthy subjects was headache.[1] In

the phase 2a study, the incidence of adverse events was comparable between the AZD5718
and placebo groups, and no treatment-related serious adverse events were reported.[4][5]

Q3: Are there any known serious adverse events (SAEs) associated with AZD5718?
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A3: In the clinical trials reported so far, no deaths or serious adverse events have been

considered to be related to AZD5718 treatment.[1][4][5]

Q4: What is the recommended starting dose and dose escalation schedule for AZD5718 in

clinical research?

A4: The starting dose in the first-in-human study was determined based on the no-observed-

adverse-effect-level (NOAEL) in the most sensitive preclinical species, with a safety factor

applied.[1] Single ascending doses have been studied from 25 mg to 1200 mg, and multiple

ascending doses from 60 mg to 600 mg once daily for 10 days.[1] In a phase 2a study in

patients, doses of 50 mg and 200 mg once daily were evaluated.[4][5] The specific dose and

escalation plan for any new study should be guided by the approved clinical trial protocol.

Q5: How is AZD5718 administered and what are its pharmacokinetic properties?

A5: AZD5718 has been administered orally as a suspension in early trials.[3] It is rapidly

absorbed, with time to maximum plasma concentration (Tmax) generally occurring within 1-2

hours.[6][7] The mean terminal half-life is approximately 10-12 hours, which supports a once-

daily dosing regimen.[1] Steady-state plasma concentrations are typically achieved after about

3 days of once-daily dosing.[1]

Data Presentation
Table 1: Summary of Adverse Events in a First-in-Human Study (Healthy Subjects)
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Study Part
Treatment
Group

Number of
Subjects with
any AE

Most Common
AE

Number of
Subjects with
Headache

Single Ascending

Dose (SAD)
AZD5718 17 Headache 3

Placebo 3 - 0

Multiple

Ascending Dose

(MAD)

AZD5718 10 Headache 5

Placebo 4 Headache 1

Data sourced

from a

randomized,

single-blind,

placebo-

controlled study.

All AEs were

considered mild

or moderate in

intensity.[1]

Table 2: Overview of Adverse Events in the Phase 2a FLAVOUR Study (Patients with Recent

Myocardial Infarction)
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Treatment Cohort Treatment Group
Number of Patients with
any AE / Total Patients

4-Week Cohort AZD5718 200 mg 12 / 18

AZD5718 50 mg 3 / 6

Placebo 6 / 13

12-Week Cohort AZD5718 200 mg 27 / 34

AZD5718 50 mg 14 / 19

Placebo 24 / 38

Serious AEs were not

considered treatment-related,

and there were no deaths.[4]

[5]

Experimental Protocols
Protocol 1: Monitoring of Pharmacodynamic Biomarkers

Objective: To assess the target engagement and biological effect of AZD5718.

Methodology:

Leukotriene B4 (LTB4) Inhibition in Whole Blood (ex vivo stimulation):

Collect whole blood samples into tubes containing K2EDTA as an anticoagulant at pre-

defined time points (e.g., pre-dose and multiple time points post-dose).[1]

Stimulate the blood samples with a calcium ionophore to induce LTB4 production.[1]

Measure the concentration of LTB4 using a validated immunoassay or other quantitative

method.

Calculate the percent inhibition of LTB4 production relative to a pre-dose or placebo

baseline.
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Urinary Leukotriene E4 (LTE4) Measurement:

Collect urine samples over a specified period (e.g., 24-hour collection).[1]

Measure the concentration of LTE4 in the urine using a validated analytical method, such

as liquid chromatography-mass spectrometry (LC-MS).[1]

Normalize LTE4 levels to urinary creatinine to account for variations in urine dilution.[6]

Assess the change in urinary LTE4 levels from baseline.
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Caption: Mechanism of action of AZD5718 as a FLAP inhibitor.
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Caption: Workflow for monitoring pharmacodynamic biomarkers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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